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Compound of Interest

Compound Name:
Tert-butyl trans-4-

formylcyclohexylcarbamate

Cat. No.: B068527 Get Quote

An In-depth Technical Guide on Tert-butyl trans-4-formylcyclohexylcarbamate

This guide provides detailed information on the molecular properties of tert-butyl trans-4-
formylcyclohexylcarbamate, a key intermediate in the synthesis of various pharmaceuticals

and specialty chemicals.

Molecular Data
The fundamental molecular properties of tert-butyl trans-4-formylcyclohexylcarbamate are

summarized below. This data is essential for stoichiometric calculations in synthesis and for the

characterization of the compound.

Property Value

Molecular Formula C₁₂H₂₁NO₃[1][2]

Molecular Weight 227.30 g/mol

IUPAC Name
tert-butyl ((1r,4r)-4-

formylcyclohexyl)carbamate[3]

CAS Number 181308-57-6[1][3]

Appearance White to light yellow solid[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b068527?utm_src=pdf-interest
https://www.benchchem.com/product/b068527?utm_src=pdf-body
https://www.benchchem.com/product/b068527?utm_src=pdf-body
https://www.benchchem.com/product/b068527?utm_src=pdf-body
https://www.benchchem.com/product/b068527?utm_src=pdf-body
https://www.chemimpex.com/products/24219
https://www.chemimpex.com/products/24220
https://www.achemblock.com/l13998-tert-butyl-trans-4-formylcyclohexylcarbamate.html
https://www.chemimpex.com/products/24219
https://www.achemblock.com/l13998-tert-butyl-trans-4-formylcyclohexylcarbamate.html
https://www.chemimpex.com/products/24219
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Information
The structure of tert-butyl trans-4-formylcyclohexylcarbamate consists of a cyclohexane

ring with two substituents in a trans configuration: a formyl group and a tert-

butoxycarbonylamino group. This specific arrangement influences its reactivity and use as a

building block in organic synthesis.

Tert-butyl Group Carbamate Linkage Trans-Cyclohexyl Ring Formyl Group

C(CH₃)₃ O-C(=O)-NH C₆H₁₀ CHO
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Functional groups of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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